Cas no 2640967-10-6 (4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine)

• Product name: 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640967-10-6
• MF: C₁₃H₂₀N₄O₃S
• MW: 312.387901306152
• CID: 5318910
• PubChem ID: 155800257

4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040724422
• F6753-0824
• 2640967-10-6
• 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine
• [4-[3-(Methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C13H20N4O3S/c1-19-9-11-14-13(21-15-11)17-6-7-20-10(8-17)12(18)16-4-2-3-5-16/h10H,2-9H2,1H3
• InChI Key： ILOPHLPNPOLAGI-UHFFFAOYSA-N
• SMILES： C(C1OCCN(C2SN=C(COC)N=2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 312.12561169g/mol
• Monoisotopic Mass: 312.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96Ų

Experimental Properties

• Density: 1.329±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 514.5±60.0 °C(Predicted)
• pka: 4.28±0.44(Predicted)

Additional information on 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine

Comprehensive Overview of 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640967-10-6)

The compound 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640967-10-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,4-thiadiazole core and a morpholine scaffold, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive agent due to the presence of functional groups like methoxymethyl and pyrrolidine-1-carbonyl, which are known to enhance molecular interactions.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine aligns perfectly with this trend, as its structure offers versatility in synthetic modifications. The compound's CAS No. 2640967-10-6 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry. Users often inquire about its synthesis pathways, solubility, and stability, highlighting the need for detailed technical data.

One of the most discussed topics in the context of this compound is its potential role in addressing antibiotic resistance. The 1,2,4-thiadiazole moiety is known for its antimicrobial properties, and researchers are exploring whether 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine could serve as a scaffold for next-generation antibiotics. Additionally, its morpholine component is often associated with improved pharmacokinetic profiles, making it a valuable asset in drug design.

From a synthetic chemistry perspective, the compound's methoxymethyl group introduces interesting reactivity patterns. This functional group is often leveraged in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The pyrrolidine-1-carbonyl moiety further enhances the compound's utility, as it can participate in hydrogen bonding and other non-covalent interactions, crucial for target binding in biological systems.

Another area of interest is the compound's potential applications in agrochemicals. The 1,2,4-thiadiazole ring is a common feature in many herbicides and fungicides, and the incorporation of a morpholine derivative could lead to improved efficacy and environmental compatibility. Researchers are actively investigating whether CAS No. 2640967-10-6 could be optimized for crop protection, addressing pressing global challenges like food security.

In conclusion, 4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]-2-(pyrrolidine-1-carbonyl)morpholine represents a fascinating intersection of chemistry and biology. Its multifaceted structure and functional groups make it a subject of intense study across multiple disciplines. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of innovative solutions for healthcare and agriculture.